Cas no 157869-12-0 (Benzenamine, 2-[(4-nitrophenyl)ethynyl]-)
157869-12-0 structure
Product Name:Benzenamine, 2-[(4-nitrophenyl)ethynyl]-
CAS No:157869-12-0
MF:C14H10N2O2
MW:238.241403102875
CID:1335419
PubChem ID:900949
Update Time:2025-04-20
Benzenamine, 2-[(4-nitrophenyl)ethynyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-[(4-nitrophenyl)ethynyl]-
- 2-[2-(4-nitrophenyl)ethynyl]aniline
- 2-[(4-nitrophenyl)ethynyl]aniline
- BDBM76613
- SMR000476406
- HMS2778J23
- [2-[2-(4-nitrophenyl)ethynyl]phenyl]amine
- cid_900949
- MLS001178776
- 157869-12-0
- CHEMBL1730590
- o-(4-nitrophenyl-ethynyl)aniline
- AKOS024367866
- DTXSID90358502
-
- Inchi: 1S/C14H10N2O2/c15-14-4-2-1-3-12(14)8-5-11-6-9-13(10-7-11)16(17)18/h1-4,6-7,9-10H,15H2
- InChI Key: JCJSOROVNUFQFY-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(C#CC2C=CC=CC=2N)=CC=1)=O
Computed Properties
- Exact Mass: 238.0743
- Monoisotopic Mass: 238.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 69.16
Benzenamine, 2-[(4-nitrophenyl)ethynyl]- Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
157869-12-0 (Benzenamine, 2-[(4-nitrophenyl)ethynyl]-) Related Products
- 1942-30-9(Benzene,1-nitro-4-(2-phenylethynyl)-)
- 125600-42-2(2-Ethynyl-4-nitroaniline)
- 16433-96-8(1-Ethynyl-2-nitrobenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent